Cas no 2172288-12-7 (2-(1-methylcyclopropyl)ethyl chloroformate)

• Product Name: 2-(1-methylcyclopropyl)ethyl chloroformate
• CAS No: 2172288-12-7
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 6568056
• PubChem ID: 148269676
• Update Time: 2025-06-30

2-(1-methylcyclopropyl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclopropyl)ethyl chloroformate
• EN300-1612771
• 2172288-12-7

• Inchi： 1S/C7H11ClO2/c1-7(2-3-7)4-5-10-6(8)9/h2-5H2,1H3
• InChI Key： KTGRMEMGTOZOER-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC1(C)CC1

Computed Properties

• Exact Mass: 162.0447573g/mol
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(1-methylcyclopropyl)ethyl chloroformate

Introduction to 2-(1-methylcyclopropyl)ethyl chloroformate (CAS No. 2172288-12-7)

2-(1-Methylcyclopropyl)ethyl chloroformate (CAS No. 2172288-12-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes a methylcyclopropyl group and a chloroformate functional group. These features contribute to its potential applications in various scientific and industrial processes.

The chemical formula of 2-(1-methylcyclopropyl)ethyl chloroformate is C₉H₁₃O₃Cl, and its molecular weight is approximately 196.65 g/mol. The compound is typically synthesized through the reaction of 2-(1-methylcyclopropyl)ethanol with phosgene or other chlorinating agents. This synthesis process requires precise control of reaction conditions to ensure high yield and purity.

In the realm of organic chemistry, 2-(1-methylcyclopropyl)ethyl chloroformate serves as a valuable reagent for the synthesis of complex organic molecules. Its reactivity with various nucleophiles, such as amines and alcohols, allows for the formation of diverse derivatives with potential applications in pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have explored the use of this compound in the development of novel drug candidates, particularly in the areas of cancer therapy and neurodegenerative diseases.

The methylcyclopropyl group in 2-(1-methylcyclopropyl)ethyl chloroformate imparts unique steric and electronic properties that can influence the reactivity and selectivity of chemical reactions. For instance, the cyclopropane ring can induce strain in the molecule, leading to enhanced reactivity with certain substrates. This property has been leveraged in the design of chiral catalysts and asymmetric synthesis processes, where precise control over stereochemistry is crucial.

In pharmaceutical research, 2-(1-methylcyclopropyl)ethyl chloroformate has shown promise as an intermediate in the synthesis of bioactive compounds. One notable application is its use in the preparation of prodrugs, which are inactive precursors that are converted into active drugs within the body. Prodrugs can improve drug delivery, enhance pharmacokinetic properties, and reduce side effects. Recent studies have demonstrated that 2-(1-methylcyclopropyl)ethyl chloroformate can be used to modify drug molecules to achieve these benefits.

The chloroformate functional group in 2-(1-methylcyclopropyl)ethyl chloroformate is particularly reactive towards nucleophiles, making it an excellent coupling agent for forming ester and carbonate linkages. This property has been exploited in the development of new materials, such as polymers and coatings. For example, researchers have used this compound to synthesize polyurethanes with improved mechanical properties and enhanced resistance to environmental factors.

In addition to its synthetic utility, 2-(1-methylcyclopropyl)ethyl chloroformate has been studied for its potential biological activities. Preliminary investigations have shown that derivatives of this compound exhibit antimicrobial properties against a range of bacterial strains. These findings suggest that 2-(1-methylcyclopropyl)ethyl chloroformate could serve as a lead compound for developing new antibiotics to combat drug-resistant infections.

The safety profile of 2-(1-methylcyclopropyl)ethyl chloroformate is an important consideration for its practical applications. Like many organic compounds containing halogenated functional groups, it should be handled with care to avoid exposure to skin or inhalation. Proper safety measures, including the use of personal protective equipment (PPE), should be followed during handling and storage.

In conclusion, 2-(1-methylcyclopropyl)ethyl chloroformate (CAS No. 2172288-12-7) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it a valuable tool for scientists and researchers working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.